Cas no 73069-28-0 (Praeruptorin B)
Praeruptorin B structure
Product Name:Praeruptorin B
CAS No:73069-28-0
MF:C24H26O7
MW:426.459047794342
MDL:MFCD09839133
CID:837274
PubChem ID:6450453
Update Time:2025-04-19
Praeruptorin B Chemical and Physical Properties
Names and Identifiers
-
- (+)-Anomalin
- Paeruptorin B
- [8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
- Praeruptorin B
- Praeruptorin D
- (-)-cis-(3S,4S)-3,4-diangeloxylkhellactone
- (-)-praeruptorin B
- Anomalin
- HMS2270D13
- (+)-Praeruptorin B
- (2Z,2'Z)-2-Methyl-2-butenoic acid (9S,10S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9,10-diyl ester
- [(9S,10S)-8,8-Dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-me
- MLS000877023
- MEGxp0_000156
- REGID_for_CID_6450453
- SMR000440614
- ACon1_000236
- BRD-A03149444-001-01-1
- CCRIS 5447
- 73069-28-0
- CHEMBL1468714
- FT-0776160
- (2Z,2'Z)-(9S,10S)-8,8-Dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromene-9,10-diyl bis(2-methylbut-2-enoate)
- FT-0699023
- [8,8-dimethyl-9-(2-methylbut-2-enoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] 2-methylbut-2-enoate
- 4970-26-7
- [(9S,10S)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
- AKOS030242907
- [(9S,10S)-8,8-dimethyl-9-[(E)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate
- PraeruptorinD
- AKOS015916560
- (+)-Pareruptorin B
- dl-Anomalin
- s9392
- Q-100803
- (9S,10S)-8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromene-9,10-diyl (2Z,2'Z)-bis(2-methylbut-2-enoate)
- CCG-268959
- E80827
- 73069-26-8
- CCG-268960
- CS-0007122
- HY-N0082
- AKOS037515272
-
- MDL: MFCD09839133
- Inchi: 1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m0/s1
- InChI Key: PNTWXEIQXBRCPS-UWOGZXHISA-N
- SMILES: O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)OC(/C(=C\C)/C)=O)OC(/C(=C\C)/C)=O
Computed Properties
- Exact Mass: 426.16800
- Monoisotopic Mass: 426.16785316 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 835
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 426.5
- XLogP3: 4.3
- Topological Polar Surface Area: 88.1
Experimental Properties
- Color/Form: Powder
- Density: 1.24
- Melting Point: 175-176 ºC
- Boiling Point: 524.8±50.0 °C at 760 mmHg
- Flash Point: 225.5±30.2 °C
- PSA: 92.04000
- LogP: 4.39250
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Praeruptorin B Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Praeruptorin B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22285-100 mg |
praeruptorin B |
73069-28-0 | >98% | 100mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC22285-250 mg |
praeruptorin B |
73069-28-0 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC22285-1 g |
praeruptorin B |
73069-28-0 | >98% | 1g |
$2000.0 | 2022-02-28 | |
| TRC | P699450-10mg |
Praeruptorin B |
73069-28-0 | 10mg |
$ 150.00 | 2023-09-06 | ||
| TRC | P699450-100mg |
Praeruptorin B |
73069-28-0 | 100mg |
$ 776.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877614-5mg |
Praeruptorin B |
73069-28-0 | ≥99% | 5mg |
¥1,506.60 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P877614-10mg |
Praeruptorin B |
73069-28-0 | ≥99% | 10mg |
¥2,410.20 | 2022-01-13 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1134-20mg |
Praeruptorin B |
73069-28-0 | 98% | 20mg |
$65 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1134-100mg |
Praeruptorin B |
73069-28-0 | 98% | 100mg |
$180 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T4S1421-5 mg |
Praeruptorin D |
73069-28-0 | 5mg |
¥1380.00 | 2022-04-26 |
Praeruptorin B Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
73069-28-0 (Praeruptorin B) Related Products
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- 5058-13-9(Columbianadin)
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- 78478-28-1(Praeruptorin E)
- 73069-27-9(Praeruptorin A)
- 13161-75-6(Pteryxin)
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